6-Chloro-2-Fluoropurine
Description
6-Chloro-2-Fluoropurine is a heterocyclic building block . It belongs to the class of organic compounds known as purines and purine derivatives . These are aromatic heterocyclic compounds containing a purine moiety, which is formed by a pyrimidine-ring fused to an imidazole ring .
Synthesis Analysis
6-Chloro-2-Fluoropurine has been used in the synthesis of purine nucleosides that inhibit cyclin-dependent kinases (CDKs) in vitro . It has also been used in the synthesis of purine nucleosides that are active against HIV-1 and hepatitis B virus (HBV) in vitro .Molecular Structure Analysis
The molecular formula of 6-Chloro-2-Fluoropurine is C5H2ClFN4 . The average molecular weight is 172.548 .Chemical Reactions Analysis
6-Chloro-2-Fluoropurine has been used as a reagent in the synthesis of several organic compounds . It has been used in the synthesis of 2’‘-Fluoro-3’‘-Hydroxymethyl-5’'-deoxythreosyl phosphonic acid nucleoside analogues which may potentially act as antiviral agents .Physical And Chemical Properties Analysis
6-Chloro-2-Fluoropurine is a solid at 20°C .Safety and Hazards
Future Directions
6-Chloro-2-Fluoropurine has potential applications in biomedical research . Its fluorinated purines exhibit a diverse range of biological activities . The presence of a single fluoro or trifluoromethyl group at the 2-, 6-, or 8-position of a purine or purine nucleoside can confer advantageous changes to physicochemical, metabolic, and biological properties .
properties
CAS RN |
165-29-2 |
|---|---|
Molecular Formula |
C5H2ClFN4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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